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Compound of Interest

Compound Name:
3-(1-Piperidinylmethyl)-morpholine

2HCl

Cat. No.: B12102014

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 3-(1-Piperidinylmethyl)-morpholine

Dihydrochloride, a heterocyclic compound of interest in medicinal chemistry and drug

discovery. This document delves into its chemical identity, synthesis, potential applications, and

analytical methodologies, offering a valuable resource for professionals in the field.

Core Compound Identification
Chemical Name: 3-(1-Piperidinylmethyl)-morpholine Dihydrochloride

CAS Number: 81310-61-4

Molecular Formula: C₁₀H₂₂Cl₂N₂O

Molecular Weight: 257.20 g/mol
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Synonyms: 4-(3-Piperidinylmethyl)morpholine dihydrochloride, 4-(piperidin-3-

ylmethyl)morpholine dihydrochloride

Chemical Structure:
Caption: Chemical structure of 3-(1-Piperidinylmethyl)-morpholine Dihydrochloride.

Synthesis and Chemical Properties
The synthesis of 3-(1-Piperidinylmethyl)-morpholine dihydrochloride involves the coupling of a

morpholine precursor with a piperidine moiety. While a specific detailed protocol for this exact

isomer is not readily available in published literature, a general and logical synthetic approach

can be extrapolated from established methods for similar structures. The most probable

synthetic route involves the preparation of a reactive intermediate from 3-

(halomethyl)morpholine followed by nucleophilic substitution with piperidine.

Proposed Synthetic Pathway:
A plausible synthetic strategy would involve a two-step process:

Synthesis of 3-(Chloromethyl)morpholine Hydrochloride: This intermediate can be

synthesized from a commercially available starting material like 3-morpholinemethanol. The

hydroxyl group is converted to a chloride, a better leaving group, using a chlorinating agent

such as thionyl chloride (SOCl₂). To prevent unwanted reactions with the secondary amine of

the morpholine ring, it is typically protected with a suitable protecting group, like a Boc (tert-

butyloxycarbonyl) group, prior to chlorination.

Alkylation of Piperidine: The final product is obtained through the nucleophilic substitution of

the chloride in 3-(chloromethyl)morpholine with piperidine. This reaction is generally carried

out in the presence of a base to neutralize the hydrochloric acid formed during the reaction.

The final step involves the removal of the protecting group (if used) and subsequent

treatment with hydrochloric acid to yield the dihydrochloride salt.
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Step 1: Intermediate Synthesis Step 2: Coupling and Deprotection

3-Morpholinemethanol N-Boc-3-morpholinemethanol
Boc Anhydride

N-Boc-3-(chloromethyl)morpholine
Thionyl Chloride

N-Boc-3-(1-Piperidinylmethyl)morpholine
Piperidine, Base

3-(1-Piperidinylmethyl)morpholine
TFA or HCl

3-(1-Piperidinylmethyl)morpholine 2HCl
HCl

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 3-(1-Piperidinylmethyl)-morpholine 2HCl.

Physicochemical Properties (Predicted):
Property Value

Appearance White to off-white solid

Solubility Soluble in water

Stability Stable under normal conditions

Relevance in Drug Discovery and Development
Both morpholine and piperidine rings are considered "privileged structures" in medicinal

chemistry. Their presence in a molecule can confer favorable pharmacokinetic and

pharmacodynamic properties.

Morpholine Ring: The morpholine moiety is known to improve aqueous solubility and

metabolic stability, and it can act as a hydrogen bond acceptor. Its incorporation into drug

candidates can lead to enhanced bioavailability and a desirable safety profile. The oxygen

atom in the morpholine ring can participate in hydrogen bonding, which is crucial for

molecular recognition at biological targets.

Piperidine Ring: The piperidine scaffold is a common feature in many centrally active drugs

and other therapeutic agents. Its basic nitrogen atom can be protonated at physiological pH,

allowing for ionic interactions with biological targets. The conformational flexibility of the

piperidine ring also allows it to adapt to the binding sites of various receptors and enzymes.
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The combination of these two heterocyclic systems in 3-(1-Piperidinylmethyl)-morpholine

suggests its potential as a scaffold for the development of novel therapeutic agents. The

specific substitution pattern at the 3-position of the morpholine ring can influence the

molecule's three-dimensional shape and its interaction with biological targets.

Potential Pharmacological Applications:
While specific pharmacological data for 3-(1-Piperidinylmethyl)-morpholine dihydrochloride is

not extensively documented, derivatives of piperidinyl-morpholine have been explored for

various therapeutic applications, including:

Analgesic Agents: The piperidine nucleus is a key component of many opioid analgesics.

Antidiabetic Agents: Morpholine and piperidine derivatives have shown potential as inhibitors

of enzymes like α-glucosidase, which is relevant in the management of type 2 diabetes.

Antimicrobial Agents: Novel piperazine and morpholine derivatives have been synthesized

and evaluated for their antimicrobial activity.

Further research is warranted to elucidate the specific biological targets and pharmacological

profile of 3-(1-Piperidinylmethyl)-morpholine dihydrochloride.

Analytical Methodologies
The accurate and sensitive determination of 3-(1-Piperidinylmethyl)-morpholine dihydrochloride

is crucial for quality control in its synthesis and for pharmacokinetic studies. Given its chemical

structure, a combination of chromatographic and spectrometric techniques would be most

suitable for its analysis.

Liquid Chromatography-Mass Spectrometry (LC-MS):
LC-MS, particularly with tandem mass spectrometry (LC-MS/MS), is a powerful technique for

the analysis of morpholine derivatives. Due to the polar nature of the compound, Hydrophilic

Interaction Liquid Chromatography (HILIC) is often the preferred separation mode over

traditional reversed-phase chromatography.

A Proposed LC-MS/MS Method:
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Chromatographic System: A UHPLC system coupled to a triple quadrupole mass

spectrometer.

Column: A HILIC column (e.g., 100 mm × 2.1 mm, 1.7 µm).

Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., ammonium

formate) and an organic solvent (e.g., acetonitrile).

Ionization: Electrospray ionization (ESI) in positive ion mode.

Detection: Multiple Reaction Monitoring (MRM) for selective and sensitive quantification.

Sample UHPLC
Injection

HILIC_Column
Separation

Mass_Spectrometer
Ionization (ESI+)

Data_Analysis
Detection (MRM)

Click to download full resolution via product page

Caption: A typical workflow for the analysis of 3-(1-Piperidinylmethyl)-morpholine 2HCl by

LC-MS/MS.

Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS) Characterization:
For structural confirmation and purity assessment, NMR and MS are indispensable.

¹H and ¹³C NMR: These techniques will provide detailed information about the chemical

environment of the hydrogen and carbon atoms, respectively, confirming the connectivity of

the morpholine and piperidine rings and the position of the methylene bridge.

High-Resolution Mass Spectrometry (HRMS): HRMS will provide the accurate mass of the

molecule, confirming its elemental composition. Fragmentation patterns observed in MS/MS

experiments can further validate the structure.

Conclusion
3-(1-Piperidinylmethyl)-morpholine dihydrochloride is a compound with significant potential in

drug discovery, leveraging the favorable properties of both the morpholine and piperidine
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scaffolds. This guide has provided a comprehensive overview of its chemical identity, a

plausible synthetic route, its potential applications based on the constituent heterocyclic

systems, and appropriate analytical methodologies for its characterization and quantification.

As research into novel therapeutics continues, this molecule and its derivatives represent a

promising area for further investigation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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